Cas no 84567-08-8 (4-Hydroxycephalotaxine)
4-Hydroxycephalotaxine structure
Product Name:4-Hydroxycephalotaxine
CAS No:84567-08-8
MF:C18H21NO5
MW:331.363045454025
CID:730143
PubChem ID:158670
Update Time:2024-10-26
4-Hydroxycephalotaxine Chemical and Physical Properties
Names and Identifiers
-
- Cephalotaxine,4-hydroxy- (9CI)
- 4-Hydroxycephalotaxine
- Cephalotaxine, 4-hydroxy-
- 4H-Cyclopenta[a][1,3]dioxolo[4,5-h]pyrrolo[2,1-b][3]benzazepine, cephalotaxine deriv. (ZCI)
- DTXSID701004850
- 84567-08-8
- 4-methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.02,6.06,10.015,19]icosa-1(20),4,13,15(19)-tetraene-2,3-diol
- AKOS032948170
- 4-methoxy-16,18-dioxa-10-azapentacyclo[11.7.0.0^{2,6.0^{6,10.0^{15,19]icosa-1(20),4,13,15(19)-tetraene-2,3-diol
- [ "" ]
- 4-METHOXY-16,18-DIOXA-10-AZAPENTACYCLO[11.7.0.0(2),?.0?,(1)?.0(1)?,(1)?]ICOSA-1(20),4,13,15(19)-TETRAENE-2,3-DIOL
-
- Inchi: 1S/C18H21NO5/c1-22-15-9-17-4-2-5-19(17)6-3-11-7-13-14(24-10-23-13)8-12(11)18(17,21)16(15)20/h7-9,16,20-21H,2-6,10H2,1H3
- InChI Key: MVSKPPYUIBULOR-UHFFFAOYSA-N
- SMILES: OC1C2(C3(CCCN3CCC3C2=CC2=C(OCO2)C=3)C=C1OC)O
Computed Properties
- Exact Mass: 331.142
- Monoisotopic Mass: 331.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 1
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.4
- XLogP3: 0.4
Experimental Properties
- Color/Form: Powder
- Density: 1.47
- Boiling Point: 533.3°C at 760 mmHg
- Flash Point: 276.3°C
- Refractive Index: 1.691
- PSA: 71.39000
- LogP: 0.83630
4-Hydroxycephalotaxine Security Information
- Storage Condition:Store at room temperature, 2-8 ℃ is better
4-Hydroxycephalotaxine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H56150-5mg |
Cephalotaxine, 4-hydroxy- |
84567-08-8 | ,HPLC≥96.0% | 5mg |
¥6240.0 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN6020-5 mg |
4-Hydroxycephalotaxine |
84567-08-8 | 5mg |
¥5965.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN6020-5mg |
4-Hydroxycephalotaxine |
84567-08-8 | 5mg |
¥ 4420 | 2024-07-20 | ||
| TargetMol Chemicals | TN6020-5 mg |
4-Hydroxycephalotaxine |
84567-08-8 | 98% | 5mg |
¥ 4,420 | 2023-07-11 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN6020-1 mL * 10 mM (in DMSO) |
4-Hydroxycephalotaxine |
84567-08-8 | 1 mL * 10 mM (in DMSO) |
¥ 4520 | 2023-09-08 | ||
| A2B Chem LLC | AH54290-1mg |
4-Hydroxycephalotaxine |
84567-08-8 | 96% | 1mg |
$599.00 | 2024-04-19 | |
| A2B Chem LLC | AH54290-5mg |
4-Hydroxycephalotaxine |
84567-08-8 | ≥98% | 5mg |
$1196.00 | 2024-04-19 | |
| TargetMol Chemicals | TN6020-1 ml * 10 mm |
4-Hydroxycephalotaxine |
84567-08-8 | 1 ml * 10 mm |
¥ 4520 | 2024-07-20 |
4-Hydroxycephalotaxine Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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